Cas no 121306-60-3 (Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl-)
121306-60-3 structure
Product Name:Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl-
CAS No:121306-60-3
MF:C15H13N3O
MW:251.283222913742
CID:149500
PubChem ID:3078469
Update Time:2025-04-19
Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl-
- (3-phenyl-3,4-dihydropyrazol-2-yl)-pyridin-4-ylmethanone
- 5-Phenyl-1-(4-pyridinylcarbonyl)-4,5-dihydro-1H-pyrazole
- SCHEMBL9380451
- 1-(4-Pyridylcarbonyl)-5-phenyl-2-pyrazoline
- (5-Phenyl-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanone
- BDBM50513026
- DTXSID30923758
- CHEMBL4452678
- 1H-Pyrazole, 4,5-dihydro-5-phenyl-1-(4-pyridinylcarbonyl)-
- 121306-60-3
-
- Inchi: 1S/C15H13N3O/c19-15(13-6-9-16-10-7-13)18-14(8-11-17-18)12-4-2-1-3-5-12/h1-7,9-11,14H,8H2
- InChI Key: NCNSWABPPPVHPQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=CC=1)N1C(C2C=CC=CC=2)CC=N1
Computed Properties
- Exact Mass: 251.10599
- Monoisotopic Mass: 251.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 428°C at 760 mmHg
- Flash Point: 212.6°C
- Refractive Index: 1.647
- PSA: 45.56
Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
121306-60-3 (Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)-4-pyridinyl-) Related Products
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